(5-Bromo-4-methyl-1,2,4-triazol-3-yl)methanamine;dihydrobromide
Description
The compound “(5-Bromo-4-methyl-1,2,4-triazol-3-yl)methanamine;dihydrobromide” is a derivative of 1,2,4-triazole . Triazoles have been known for their antiviral, anti-inflammatory, anti-fertility, anti-tubercular activity, antimicrobial activities, anti-cancer and anti-corrosion properties . The compound has a molecular weight of 161.99 .
Molecular Structure Analysis
The InChI code for the compound is1S/C3H5BrN4.2BrH/c4-3-6-2(1-5)7-8-3;;/h1,5H2,(H,6,7,8);2*1H . This indicates the presence of bromine, nitrogen, and hydrogen atoms in the compound. Physical And Chemical Properties Analysis
The compound is solid in form . It has a molecular weight of 161.99 .Scientific Research Applications
Drug Discovery
Triazoles, including compounds like EN300-7442878, are widely used in drug discovery due to their ability to interact with various biological targets. They have been found to exert anticancer activity by inhibiting enzymes and receptors such as vascular endothelial growth factor receptor and epidermal growth factor receptor, which are crucial in the progression of cancer .
Organic Synthesis
In organic synthesis, triazoles serve as versatile building blocks. They can be synthesized through various methods and can lead to the creation of novel compounds with potential medicinal properties .
Antimicrobial Activity
Triazoles have shown significant antimicrobial activity, including antibacterial and antifungal effects. This makes them valuable in the development of new antimicrobial agents .
Antioxidant Activity
The antioxidant properties of triazoles make them candidates for use in treatments aimed at combating oxidative stress-related diseases .
Anticonvulsant Effects
Some triazoles have been reported to exhibit anticonvulsant effects, which could be beneficial in the treatment of seizure disorders .
Supramolecular Chemistry
Triazoles play a role in supramolecular chemistry where they can function as ligands to form complex structures with metals or other organic compounds .
Bioconjugation
In chemical biology, triazoles can be used for bioconjugation – the process of joining two molecules together, which is often used in drug development and molecular imaging .
Materials Science
Due to their stability and unique properties, triazoles like EN300-7442878 are also explored in materials science for creating new materials with specific desired properties .
properties
IUPAC Name |
(5-bromo-4-methyl-1,2,4-triazol-3-yl)methanamine;dihydrobromide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7BrN4.2BrH/c1-9-3(2-6)7-8-4(9)5;;/h2,6H2,1H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMFMQLOCMXFUMM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1Br)CN.Br.Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9Br3N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.85 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Bromo-4-methyl-1,2,4-triazol-3-yl)methanamine;dihydrobromide | |
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